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Compound of Interest

Compound Name:
2-Chloro-3-

methylisonicotinaldehyde

Cat. No.: B3029804 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloro-3-methylisonicotinaldehyde

This guide provides comprehensive safety, handling, and emergency protocol information for 2-
Chloro-3-methylisonicotinaldehyde, tailored for researchers, scientists, and professionals in

drug development. The information herein is synthesized from available safety data sheets,

chemical supplier information, and established laboratory safety standards to ensure technical

accuracy and practical utility.

Compound Identification and Physicochemical
Properties
2-Chloro-3-methylisonicotinaldehyde is a substituted pyridine derivative used as a building

block in organic synthesis. Accurate identification is the first step in ensuring safe handling.

Table 1: Chemical Identifiers and Properties
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Identifier Value Source

IUPAC Name
2-chloro-3-methylpyridine-
4-carbaldehyde

[1]

Synonyms
2-Chloro-3-methylpyridine-4-

carboxaldehyde
[1]

CAS Number 790696-96-7 [1]

Molecular Formula C₇H₆ClNO [1]

Molecular Weight 155.58 g/mol [1]

Appearance Solid [2]

Boiling Point
265 °C at 760 mmHg

(Predicted)
[1]

Density 1.269 g/cm³ (Predicted) [1]

| Flash Point | 114.1 °C (Predicted) |[1] |

Hazard Identification and GHS Classification
Understanding the specific hazards associated with 2-Chloro-3-methylisonicotinaldehyde is

fundamental to implementing appropriate safety measures. The compound is classified under

the Globally Harmonized System (GHS) as follows.

Table 2: GHS Hazard Classification | Hazard Class | Category | Hazard Statement | Pictogram |

Signal Word | | :--- | :--- | :--- | :--- | :--- | | Acute Toxicity, Oral | Category 4 | H302: Harmful if

swallowed |

| Warning | | Skin Sensitization | Category 1 | H317: May cause an allergic skin reaction |
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| Warning | | Serious Eye Irritation | Category 2 | H319: Causes serious eye irritation |

| Warning |

Source:[1]

Expert Interpretation of Hazards:

H302 (Harmful if swallowed): Ingestion of even small quantities may lead to adverse health

effects. This underscores the critical importance of prohibiting eating, drinking, and smoking

in laboratory areas and practicing stringent personal hygiene, such as washing hands

thoroughly after handling[3].

H317 (May cause an allergic skin reaction): Initial contact may not show a severe reaction,

but repeated exposure can lead to sensitization. Once an individual is sensitized, even

minute exposures can trigger a significant allergic response (e.g., rash, itching,

inflammation). This necessitates the consistent use of appropriate gloves and protective

clothing to prevent skin contact.

H319 (Causes serious eye irritation): The compound can cause significant, potentially

painful, irritation upon contact with the eyes. This hazard makes the use of chemical splash

goggles mandatory whenever handling the substance, as standard safety glasses do not

provide a sufficient seal against splashes or fine dust[4].

Proactive Risk Mitigation: The Hierarchy of Controls
A robust safety culture prioritizes proactive hazard control over reactive measures. The

hierarchy of controls is a systematic approach to mitigating risk, with the most effective

measures at the top.
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Hierarchy of Controls for 2-Chloro-3-methylisonicotinaldehyde

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)
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Caption: The Hierarchy of Controls prioritizes strategies from most to least effective.

Engineering Controls: The primary method for controlling exposure is to handle 2-Chloro-3-
methylisonicotinaldehyde within a certified chemical fume hood. This isolates the material,

protecting the user from inhaling dust or aerosols and containing any potential spills[5].

Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs)

for all tasks involving this compound. Ensure all personnel are trained on the specific

hazards and handling procedures. Clearly label all containers[3].

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with engineering and administrative controls[4][6].
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Table 3: Recommended Personal Protective Equipment (PPE)

Body Part Equipment Specifications & Rationale

Eyes & Face Chemical safety goggles

Must be worn to prevent
eye contact, which can
cause serious irritation.
Standard safety glasses
are insufficient[4][7].

Hands
Chemical-resistant gloves

(e.g., Nitrile)

Essential to prevent skin

contact and potential allergic

sensitization. Gloves must be

inspected before use and

disposed of properly after

handling.

Body Laboratory coat

Protects against incidental

spills and contamination of

personal clothing[5].

| Respiratory | NIOSH-approved respirator | Required if working outside of a fume hood or if

dust/aerosol generation is unavoidable. The type of respirator should be determined by a

formal risk assessment[8][9]. |

Standard Operating Procedures: Handling and
Storage
Adherence to methodical protocols is essential for safety and experimental integrity.

Safe Handling Protocol
Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clear of clutter. Don all required PPE as specified in Table 3.

Weighing: As this compound is a solid, conduct all weighing operations within the fume hood

or a ventilated balance enclosure to prevent the inhalation of fine particulates. Use a

disposable weigh boat.
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Transfer & Use: Handle the compound with care, avoiding actions that could generate dust.

When not in use, keep containers securely sealed[3].

Hygiene: After handling, wash hands and forearms thoroughly with soap and water, even if

gloves were worn. Do not eat, drink, or smoke in the laboratory[3][10]. Contaminated work

clothing should not be allowed out of the workplace and should be laundered separately

before reuse[3].

Storage Protocol
Container: Store in the original, tightly sealed container to prevent contamination and

exposure to moisture or air[3].

Conditions: Keep in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents[3][11]. Storage at 2-8°C may be recommended by the

supplier; always observe the manufacturer's specific recommendations[3].

Security: Store in a locked cabinet or a secure area accessible only to authorized

personnel[10].

Emergency Response and First Aid Protocols
Immediate and correct action following an exposure is critical to minimizing harm.
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Exposure Incident Response Workflow

Exposure Occurs

Ensure Scene is Safe
Remove Victim from Exposure Source

Begin Decontamination
(Remove Clothing, Flush Area)

Administer Route-Specific First Aid
(See Protocol)

Seek Immediate Medical Attention
Bring SDS/Chemical Info

Report Incident

Click to download full resolution via product page

Caption: A streamlined workflow for responding to a chemical exposure incident.

Step-by-Step First Aid Measures
Inhalation:

Immediately move the affected person to fresh air[12].
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If breathing is difficult or has stopped, trained personnel should provide artificial

respiration[12].

Seek immediate medical attention[3].

Skin Contact:

Immediately remove all contaminated clothing and footwear[13].

Flush the affected skin and hair with large amounts of running water and soap for at least

15 minutes[12][13].

If skin irritation or a rash develops, seek medical advice[3][14].

Eye Contact:

Immediately flush the eyes with copious amounts of gently flowing water for at least 15

minutes, holding the eyelids open to ensure complete irrigation of the eye and lid

surfaces[3][13].

Remove contact lenses if present and easy to do so. Continue rinsing[3].

Seek immediate medical attention, regardless of whether symptoms persist[3][14].

Ingestion:

Do NOT induce vomiting.

Rinse the mouth thoroughly with water[10].

Immediately give a glass of water to drink[3].

Call a poison control center or seek immediate medical attention[15].

Accidental Release and Spill Management
A prepared response to a spill can prevent a minor incident from becoming a major hazard.

Minor Spills (Solid):
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Evacuate non-essential personnel from the immediate area.

Wearing full PPE (including respiratory protection), carefully sweep or scoop up the spilled

material. Use dry clean-up procedures and avoid generating dust[3].

Place the material into a clean, dry, sealable, and appropriately labeled container for

hazardous waste disposal[3].

Decontaminate the spill area with a suitable cleaning agent.

Major Spills:

Evacuate the area immediately and alert emergency services and facility safety personnel.

Control the source of the leak only if it is safe to do so.

Prevent the spilled material from entering drains or waterways[3].

Disposal Considerations
Chemical waste must be managed responsibly to protect human health and the environment.

Waste Classification: 2-Chloro-3-methylisonicotinaldehyde and any materials

contaminated with it (e.g., gloves, weigh boats, paper towels) must be treated as hazardous

waste.

Procedure: Collect waste in designated, sealed, and clearly labeled containers. Do not mix

with other waste streams.

Regulations: Dispose of all waste materials through a licensed hazardous waste disposal

company, in strict accordance with all local, state, and federal regulations[10][15].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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